2-(4-(2,3-dimethylphenoxy)-1-oxo-[1,2,4]triazolo[4,3-a]quinoxalin-2(1H)-yl)-N,N-diethylacetamide

• IUPAC Name: 2-[4-(2,3-dimethylphenoxy)-1-oxo-[1,2,4]triazolo[4,3-a]quinoxalin-2-yl]-N,N-diethylacetamide
• InChI: InChI=1S/C23H25N5O3/c1-5-26(6-2)20(29)14-27-23(30)28-18-12-8-7-11-17(18)24-22(21(28)25-27)31-19-13-9-10-15(3)16(19)4/h7-13H,5-6,14H2,1-4H3
• InChI Key: UAPMOOYAHDFYEW-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)CN1C(=O)N2C3=CC=CC=C3N=C(C2=N1)OC4=CC=CC(=C4C)C
• Molecular Formula: C23H25N5O3
• Molecular Weight: 419.5 g/mol
• CAS No.: 1215647-34-9

Description

2-(4-(2,3-dimethylphenoxy)-1-oxo-[1,2,4]triazolo[4,3-a]quinoxalin-2(1H)-yl)-N,N-diethylacetamide is a useful research compound. Its molecular formula is C23H25N5O3 and its molecular weight is 419.485. The purity is usually 95%.
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Mechanism of Action

Target of Action

The primary target of this compound is DNA . The compound is a derivative of [1,2,4]triazolo[4,3-a]quinoxaline, which has been shown to intercalate DNA. This means the compound inserts itself between the base pairs of the DNA helix, disrupting its structure and function.

Mode of Action

The compound interacts with its target, DNA, through a process known as intercalation . This involves the compound inserting itself between the base pairs of the DNA helix. This can disrupt the normal functioning of the DNA, including replication and transcription processes.

Biochemical Pathways

Given its dna intercalation activity, it is likely that it affects pathways related toDNA replication and transcription . This can lead to downstream effects such as cell cycle arrest and apoptosis, particularly in rapidly dividing cells such as cancer cells.

Pharmacokinetics

Similar [1,2,4]triazolo[4,3-a]quinoxaline derivatives have been evaluated for their in silico admet profiles, suggesting that this compound may also have been designed with favorable pharmacokinetic properties in mind.

Result of Action

The result of the compound’s action is likely to be cell death , particularly in cancer cells. This is due to the disruption of DNA structure and function, which can lead to cell cycle arrest and apoptosis. In particular, one study found that similar [1,2,4]triazolo[4,3-a]quinoxaline derivatives exhibited potent anti-proliferative activity against HepG2, HCT-116, and MCF-7 cancer cell lines.

Biological Activity

The compound 2-(4-(2,3-dimethylphenoxy)-1-oxo-[1,2,4]triazolo[4,3-a]quinoxalin-2(1H)-yl)-N,N-diethylacetamide is a complex organic molecule that belongs to the class of triazoloquinoxaline derivatives. These compounds are known for their diverse biological activities, making them significant in medicinal chemistry. This article delves into the biological activity of this compound, emphasizing its potential therapeutic applications, synthesis, and comparative analysis with related compounds.

Molecular Details

• IUPAC Name : 2-(4-(2,3-dimethylphenoxy)-1-oxo-[1,2,4]triazolo[4,3-a]quinoxalin-2(1H)-yl)-N,N-diethylacetamide
• Molecular Formula : C19H22N4O3
• Molecular Weight : 358.41 g/mol
• CAS Number : 1185040-77-0

Structural Representation

The compound features a triazoloquinoxaline core with a phenoxy substituent and an acetamide group, contributing to its biological activity.

Anticonvulsant Activity

Recent studies have highlighted the anticonvulsant properties of triazoloquinoxaline derivatives. For instance, compounds containing the [1,2,4]triazolo[4,3-a]quinoxaline moiety have shown promising results in animal models for epilepsy. In one study, several derivatives were synthesized and tested for their ability to prevent seizures induced by metrazol. Among these, certain derivatives exhibited significant anticonvulsant effects comparable to standard treatments like phenobarbitone sodium .

Antimicrobial Properties

Triazoloquinoxalines have also been investigated for their antimicrobial activities. Research indicates that these compounds can inhibit the growth of various bacterial strains, including Staphylococcus aureus and Escherichia coli. The mechanism of action is believed to involve interference with bacterial cell wall synthesis or function .

Enzyme Inhibition

The compound has been evaluated for its potential as an enzyme inhibitor. Specifically, triazoloquinoxaline derivatives have been shown to inhibit certain kinases involved in cancer cell proliferation. This suggests a potential role in cancer therapy by targeting specific pathways associated with tumor growth .

Synthesis and Preparation

The synthesis of 2-(4-(2,3-dimethylphenoxy)-1-oxo-[1,2,4]triazolo[4,3-a]quinoxalin-2(1H)-yl)-N,N-diethylacetamide typically involves several steps:

• Formation of the Triazoloquinoxaline Core : This is achieved through cyclization reactions of suitable precursors.
• Introduction of the Phenoxy Group : A substitution reaction introduces the phenoxy moiety into the core structure.
• Acetylation : The final step involves acetylation to yield the desired product.

Optimizing these synthetic routes is crucial for improving yield and purity in laboratory settings.

Comparison with Similar Compounds

Compound Name	Biological Activity	Key Features
2-(4-(2-methylphenoxy)-1-oxo-[1,2,4]triazolo[4,3-a]quinoxalin-2(1H)-yl)-N,N-diethylacetamide	Moderate anticonvulsant	Similar triazoloquinoxaline structure
2-(4-(phenoxy)-1-oxo-[1,2,4]triazolo[4,3-a]quinoxalin-2(1H)-yl)-N,N-diethylacetamide	Antimicrobial	Lacks methyl substitutions
2-(4-(dimethylphenoxy)-1-oxo-[1,2,4]triazolo[4,3-a]quinoxalin-2(1H)-yl)-N,N-diethylacetamide	Anticancer	Enhanced enzyme inhibition

This table illustrates how variations in substituents can affect biological activity and therapeutic potential.

Study on Anticonvulsant Activity

A notable study involved synthesizing several [1,2,4]triazolo[4,3-a]quinoxaline derivatives and evaluating their anticonvulsant activity using a metrazol-induced seizure model. Among the tested compounds, two demonstrated superior efficacy compared to standard drugs. These findings support further exploration into the therapeutic applications of this class of compounds in treating epilepsy .

Evaluation of Antimicrobial Effects

Another research effort focused on assessing the antimicrobial properties of various triazoloquinoxaline derivatives against clinical isolates of Staphylococcus aureus. The results indicated that some derivatives exhibited significant inhibitory effects on bacterial growth at low concentrations. This positions them as potential candidates for developing new antimicrobial agents .

Scientific Research Applications

The compound exhibits diverse biological activities, making it a subject of interest in pharmacological research. Its mechanisms of action and potential therapeutic applications include:

Antimicrobial Activity

Research indicates that derivatives of triazoloquinoxalines can display significant antimicrobial properties. Compounds similar to the one discussed have been tested against various pathogens, including Mycobacterium smegmatis and Pseudomonas aeruginosa, showing promising results .

Anticancer Properties

Studies have suggested that triazoloquinoxaline derivatives can act as potent anticancer agents. They target specific pathways involved in cancer cell proliferation and survival. For instance, some derivatives have shown efficacy against certain cancer cell lines by inhibiting tumor growth and inducing apoptosis .

Neuroprotective Effects

Given the increasing prevalence of neurodegenerative diseases such as Alzheimer's, compounds with dual-target inhibition capabilities are being explored. The design of hybrid compounds that include features from triazoloquinoxalines has shown potential in treating Alzheimer's disease by targeting cholinesterases and monoamine oxidases .

Case Study 1: Antimicrobial Evaluation

In a study evaluating various synthesized triazoloquinoxaline derivatives, one compound demonstrated an MIC (Minimum Inhibitory Concentration) value as low as 6.25 µg/ml against Mycobacterium smegmatis, indicating its potential as a future antituberculosis agent .

Case Study 2: Anticancer Activity

A series of novel compounds derived from triazoloquinoxalines were synthesized and tested for their anticancer activity. One derivative exhibited significant cytotoxic effects on cancer cell lines with IC50 values suggesting effectiveness at low concentrations .